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Compound of Interest

Compound Name: 3-(4-Methylphenoxy)-5-nitroaniline

CAS No.: 832740-86-0

Cat. No.: B3286873

Get Quote

Executive Safety Summary & Hazard Mechanism
3-(4-Methylphenoxy)-5-nitroaniline is a functionalized nitro-aromatic amine.[1] Handling this

compound requires strict adherence to protocols designed for high-potency/high-toxicity

compounds.[1]

The "Why" Behind the Protocol (Scientific Rationale)
Pharmacophore Toxicity (Aniline Moiety): Like its parent structure (3-nitroaniline), this

compound is a potent methemoglobin inducer.[1] Upon skin contact or inhalation, it oxidizes

hemoglobin (

) to methemoglobin (

), stripping the blood's ability to carry oxygen.[2] The addition of the 4-methylphenoxy
lipophilic tail likely enhances dermal absorption rates compared to simple nitroanilines.[1]

Thermal Instability (Nitro Group): The nitro group (
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) renders the compound potentially reactive under high heat or confinement.[1] While the
phenoxy ether linkage provides some steric bulk, the compound must still be treated as
shock-sensitive if dry and impure.

Environmental Persistence: Nitro-aromatics are notoriously difficult to biodegrade.[1]

Release into sewage systems is strictly prohibited due to high aquatic toxicity (Category 1/2).

[1][2]

Hazard Identification Table
Parameter Classification / Data Critical Note

GHS Classification
Acute Tox. 3

(Oral/Dermal/Inhalation)

Assume

based on analogs.[1]

Target Organs
Blood (Methemoglobinemia),

Liver

Effects may be delayed 2–4

hours.[1]

Physical State
Yellow/Orange Crystalline

Solid

Dust generation is the primary

exposure vector.[1]

Incompatibilities
Strong Oxidizers, Acids, Acid

Chlorides

Do not mix with Nitric Acid

(Explosion risk).[1][2]

Waste Code (RCRA)
D003 (Reactivity - Potential) /

P-List Equivalent

Treat as Acute Hazardous

Waste (P-listed protocol).[1]

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient.[1] The lipophilic nature of the phenoxy group requires

barrier protection against permeation.[1]

Respiratory:P100 (HEPA) Respirator or Powered Air Purifying Respirator (PAPR) if handling

>100 mg outside a glovebox.[1]

Dermal:Double Gloving Strategy.[1]

Inner Layer: Nitrile (4 mil).[1][2]
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Outer Layer: Long-cuff Nitrile (8 mil) or Laminate Film (Silver Shield) for prolonged

handling.[1][2]

Body: Tyvek® disposable coveralls (taped cuffs) recommended for weighing operations to

prevent dust accumulation on street clothes.[1]

Operational Disposal Workflow
The following workflow utilizes a "Cradle-to-Grave" tracking approach. This ensures that the

compound is not only removed from your bench but destroyed without environmental release.

[1]

Phase 1: Waste Segregation & Collection
Crucial Rule: Never commingle nitroanilines with acidic waste streams.[1][2] Although anilines

are basic, the heat of neutralization with strong acids can trigger the decomposition of the nitro

group.[2]

Solid Waste (Pure Substance/Contaminated Solids):

Collect in a wide-mouth HDPE jar (High-Density Polyethylene).

Label immediately as: "Toxic Solid Organic Waste - Nitroaniline Derivative".

Do not fill >80% capacity to prevent dust puff-back upon reopening.[1]

Liquid Waste (Mother Liquors/Solutions):

Segregate into a dedicated "Toxic Organics" carboy.[1]

Solvent Compatibility: Compatible with Methanol, DCM, Ethyl Acetate.[1]

Strict Prohibition: Do NOT add to "Acid Waste" or "Oxidizing Waste" (e.g., Chromic acid,

Piranha solution) containers.[1][2]

Phase 2: Decontamination of Work Area
Because of the high potency, "visual clean" is not "chemically clean."[2]
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Solvent Wash: Wipe the balance/fume hood surface with Ethanol-soaked Chem-Wipes.[1]

The ethanol solubilizes the lipophilic phenoxy tail.[1][2]

Surfactant Wash: Follow with a soapy water wash (1% Alconox) to remove residual nitro-

polar components.[1]

Disposal of Decon Materials: All wipes, gloves, and weigh boats used in this process must

go into the Solid Waste container described above.[1][2]

Phase 3: Final Disposal Path (Incineration)
This compound cannot be landfilled.[1][2] It requires High-Temperature Incineration with

scrubber systems to capture Nitrogen Oxides (

).

Manifest Declaration: Ensure the waste manifest explicitly lists "Nitro-aromatic compound" to

alert the disposal facility of the high BTU/Nitrogen content.[1]

Visualized Decision Logic (DOT Diagram)
The following diagram illustrates the critical decision nodes for disposing of 3-(4-
Methylphenoxy)-5-nitroaniline safely.
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Waste Generation:
3-(4-Methylphenoxy)-5-nitroaniline

Physical State?

Solid / Dust / Wipes

Solid

Solution / Mother Liquor

Liquid

Container: Wide-Mouth HDPE
(Double Bagged)

Labeling:
'TOXIC - Nitroaniline Derivative'

'Suspected Carcinogen'

Contains Acids/Oxidizers?

CRITICAL STOP:
Segregate immediately.

Do NOT mix.

Yes (Danger)

Container: Solvent Waste Carboy
(Halogenated or Non-Halogenated)

No (Neutral/Basic)

Manifest Code:
Incineration Only (High BTU)

Final Fate:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and packaging of nitroaniline waste streams. Note

the critical checkpoint for acidic/oxidizer contamination.

Emergency Response Protocols
In the event of a spill or exposure during disposal preparation:

Spill Cleanup:

Do not dry sweep. Dry sweeping generates toxic dust.[1]

Wet Method: Cover the spill with a solvent-dampened pad (Ethanol) or use a HEPA

vacuum dedicated to hazardous materials.[1]

Exposure (Skin/Eye):

Immediate Action: Flush for 15 minutes.

Medical Alert: Inform emergency responders of "Potential Methemoglobinemia".[1]

Standard pulse oximetry may be inaccurate; arterial blood gas (ABG) analysis is required.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroaniline
https://bg.cpachem.com/msds?num=SB16491&dnl=sd_-_4-Nitroaniline_%5BCAS_100-01-6%5D_%28SB16491%29_%28EU%29.pdf
https://www.benchchem.com/product/b3286873/docs#comprehensive-disposal-handling-guide-3-4-methylphenoxy-5-nitroaniline-1
https://www.benchchem.com/product/b3286873/docs#comprehensive-disposal-handling-guide-3-4-methylphenoxy-5-nitroaniline-1
https://www.benchchem.com/product/b3286873/docs#comprehensive-disposal-handling-guide-3-4-methylphenoxy-5-nitroaniline-1
https://www.benchchem.com/product/b3286873/docs#comprehensive-disposal-handling-guide-3-4-methylphenoxy-5-nitroaniline-1
https://www.benchchem.com/product/b3286873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3286873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3286873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

